Cas no 100348-18-3 (1,2,4-Triazine-3,5(2H,4H)-dione,6-(2-chloroethenyl)-2-(2-deoxy-b-D-erythro-pentofuranosyl)-, (E)- (9CI))

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione,6-(2-chloroethenyl)-2-(2-deoxy-b-D-erythro-pentofuranosyl)-, (E)- (9CI)
• CAS No: 100348-18-3
• MF: C₁₀H₁₂ClN₃O₅
• MW: 289.672381401062
• CID: 180284
• PubChem ID: 6450927
• Update Time: 2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione,6-(2-chloroethenyl)-2-(2-deoxy-b-D-erythro-pentofuranosyl)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione,6-(2-chloroethenyl)-2-(2-deoxy-b-D-erythro-pentofuranosyl)-, (E)- (9CI)
• 6-[(E)-2-chloroethenyl]-2-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazine-3,5-dione
• (E)-5-(2-Chlorovinyl)-6-aza-2'-deoxyuridine
• 100348-18-3
• (E)-5-(2-Chlorovinyl0-6-aza-2'-deoxyuridine
• 6-[(E)-2-chlorovinyl]-2-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,2,4-triazine-3,5-dione

• Inchi： 1S/C10H12ClN3O5/c11-2-1-5-9(17)12-10(18)14(13-5)8-3-6(16)7(4-15)19-8/h1-2,6-8,15-16H,3-4H2,(H,12,17,18)/b2-1+/t6-,7+,8+/m0/s1
• InChI Key： NGJTXSSNNPLVKV-SXSRJLBYSA-N
• SMILES： Cl/C=C/C1C(NC(N([C@H]2C[C@@H]([C@@H](CO)O2)O)N=1)=O)=O

Computed Properties

• Exact Mass: 289.046548g/mol
• Monoisotopic Mass: 289.046548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 289.67g/mol
• XLogP3: -0.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.79
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.706
• PSA: 117.70000
• LogP: -0.80590